Cas no 88909-92-6 (4-Chrysenamine)
4-Chrysenamine structure
Product Name:4-Chrysenamine
CAS No:88909-92-6
MF:C18H13N
MW:243.302524328232
CID:732743
Update Time:2024-01-31
4-Chrysenamine Chemical and Physical Properties
Names and Identifiers
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- 4-Chrysenamine
- chrysen-4-amine
-
- Inchi: 1S/C18H13N/c19-17-7-3-5-13-9-10-15-14-6-2-1-4-12(14)8-11-16(15)18(13)17/h1-11H,19H2
- InChI Key: ZYNJALWKVPXRIO-UHFFFAOYSA-N
- SMILES: C1=C2C(C3C(C=C2)=C2C(C=CC=C2)=CC=3)=C(N)C=C1
Computed Properties
- Exact Mass: 243.105
- Monoisotopic Mass: 243.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.253
- Boiling Point: 501.2°Cat760mmHg
- Flash Point: 286.9°C
- Refractive Index: 1.813
- pka: 4.21±0.30(Predicted)
4-Chrysenamine Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
88909-92-6 (4-Chrysenamine) Related Products
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